Cas no 435345-36-1 (1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1))

• Product Name: 1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1)
• CAS No: 435345-36-1
• MF: C₁₆H₁₆FNO₂
• MW: 273.302147865295
• CID: 333542
• PubChem ID: 1615490
• Update Time: 2025-10-31

1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1)
• BENZO[1,3]DIOXOL-5-YLMETHYL-[2-(4-FLUORO-PHENYL)-ETHYL]-AMINE
• N-(1,3-benzodioxol-5-ylmethyl)-2-(4-fluorophenyl)ethanamine
• AKOS000303463
• 355820-19-8
• CCG-106798
• benzo[1,3]dioxol-5-ylmethyl-[2-(4-fluorophenyl)-ethyl]-amine
• [(2H-1,3-BENZODIOXOL-5-YL)METHYL][2-(4-FLUOROPHENYL)ETHYL]AMINE
• Cambridge id 5526220
• 435345-36-1
• DTXSID30364607
• Benzo[1,3]dioxol-5-ylmethyl-[2-(4-fluoro-phenyl)ethyl]amine
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-fluorophenyl)ethanamine

• Inchi： 1S/C16H16FNO2/c17-14-4-1-12(2-5-14)7-8-18-10-13-3-6-15-16(9-13)20-11-19-15/h1-6,9,18H,7-8,10-11H2
• InChI Key： GIHYLDHKZINEEO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCNCC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 273.11700
• Monoisotopic Mass: 273.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Boiling Point: 393.4ºC at 760mmHg
• Flash Point: 191.7ºC
• PSA: 30.49000
• LogP: 3.27760

1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1) Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1)

Introduction to 1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1), with the CAS number 435345-36-1, represents a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzodioxole derivatives, which have garnered significant attention due to their diverse pharmacological properties and potential applications in the treatment of various neurological and cardiovascular disorders. The presence of a 4-fluorophenyl ethyl group and a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation.

The benzodioxole core structure is well-known for its role in several bioactive molecules, including those with anxiolytic, antidepressant, and anticonvulsant effects. The substitution pattern in 1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1) specifically targets key pharmacophoric sites that can modulate receptor interactions, thereby influencing its biological activity. Recent studies have highlighted the importance of fluorine substitution in enhancing metabolic stability and binding affinity, which are critical factors in drug design.

In the context of contemporary research, this compound has been explored for its potential role in modulating neurotransmitter systems. The 4-fluorophenyl moiety is particularly noteworthy as it can influence the compound's interaction with enzymes and receptors involved in neurotransmission. Preliminary findings suggest that this derivative may exhibit properties similar to those of known anxiolytics but with improved selectivity and reduced side effects. Such characteristics make it an attractive subject for further pharmacological investigation.

The hydrochloride salt form of 1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1) contributes to its stability and ease of formulation, which are essential for both preclinical and clinical studies. The salt form enhances solubility in aqueous solutions, facilitating its use in various experimental protocols. This property is particularly valuable in drug development pipelines where bioavailability is a critical parameter.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity and metabolic fate of compounds like 1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1) before conducting expensive wet-lab experiments. These computational methods have already shown promise in identifying novel pharmacophores and optimizing existing drug molecules for better efficacy and safety profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-fluorophenyl ethyl group necessitates careful handling of fluorinated intermediates to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve scalability.

From a medicinal chemistry perspective, the structural features of 1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1) make it a versatile scaffold for designing new therapeutic agents. The benzodioxole ring provides a scaffold that can be modified to target specific biological pathways, while the fluorine atom enhances binding interactions with biological targets. This combination has led to interest in exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

In conclusion,1,3-Benzodioxole-5-methanamine,N-[2-(4-fluorophenyl)ethyl]-, hydrochloride (1:1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders highlight its importance as a lead compound for further development. As research continues to uncover new therapeutic targets and innovative synthetic strategies,CAS no 435345-36-1 will undoubtedly play a crucial role in shaping the future of drug discovery.